5-bromo-2-methoxy-N-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide

• Molecular Formula: C22H16BrN3O3
• Molecular Weight: 450.3 g/mol
• IUPAC Name: 5-bromo-2-methoxy-N-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide
• InChI: InChI=1S/C22H16BrN3O3/c1-28-19-11-10-16(23)13-18(19)20(27)24-17-9-5-8-15(12-17)22-26-25-21(29-22)14-6-3-2-4-7-14/h2-13H,1H3,(H,24,27)
• InChI Key: QKUOLJHATAZBPF-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)Br)C(=O)NC2=CC=CC(=C2)C3=NN=C(O3)C4=CC=CC=C4

Description

5-bromo-2-methoxy-N-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound has been studied extensively for its potential use in various applications, including as a therapeutic agent for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 5-bromo-2-methoxy-N-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide involves the inhibition of various enzymes, including tyrosine kinases. This compound binds to the ATP-binding site of these enzymes, thereby preventing their activation and downstream signaling. Additionally, this compound has been shown to exhibit anti-inflammatory and analgesic effects through the inhibition of various inflammatory mediators, including prostaglandins and leukotrienes.
Biochemical and Physiological Effects
5-bromo-2-methoxy-N-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide has been shown to exhibit potent inhibitory activity against various enzymes, including tyrosine kinases. This compound has also been shown to exhibit anti-inflammatory and analgesic effects, making it a potential therapeutic agent for the treatment of various diseases, including cancer and inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 5-bromo-2-methoxy-N-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide is its potent inhibitory activity against various enzymes, including tyrosine kinases, which are implicated in the development of various diseases, including cancer. Additionally, this compound has been shown to exhibit anti-inflammatory and analgesic effects, making it a potential therapeutic agent for the treatment of inflammatory diseases. However, one of the limitations of this compound is its potential toxicity, which may limit its use in clinical settings.

Future Directions

There are several future directions for the study of 5-bromo-2-methoxy-N-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide. One potential direction is the development of more potent analogs of this compound with improved selectivity and reduced toxicity. Additionally, the potential use of this compound as a therapeutic agent for the treatment of various diseases, including cancer and inflammatory diseases, warrants further investigation. Finally, the potential use of this compound as a research tool for the study of various enzymes and signaling pathways also requires further investigation.
Conclusion
In conclusion, 5-bromo-2-methoxy-N-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound has been studied extensively for its potential use in various applications, including as a therapeutic agent for the treatment of various diseases. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 5-bromo-2-methoxy-N-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide have been discussed in this paper. Further research is required to fully understand the potential of this compound in various scientific research applications.

Synthesis Methods

The synthesis of 5-bromo-2-methoxy-N-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide involves the reaction between 5-phenyl-1,3,4-oxadiazole-2-carboxylic acid and 5-amino-2-bromo-4-methoxybenzoic acid. The reaction is catalyzed by N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in the presence of dimethylformamide (DMF). The resulting product is purified using column chromatography to obtain 5-bromo-2-methoxy-N-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide in high yield.

Scientific Research Applications

5-bromo-2-methoxy-N-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide has been studied extensively for its potential use in various scientific research applications. This compound has been shown to exhibit potent inhibitory activity against various enzymes, including tyrosine kinases, which are implicated in the development of various diseases, including cancer. Additionally, this compound has been shown to exhibit anti-inflammatory and analgesic effects, making it a potential therapeutic agent for the treatment of inflammatory diseases.